1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester

• Molecular Formula: C9H14NO5-
• Molecular Weight: 216.21 g/mol
• SMILES: CC(C)(C)OC(=O)N1CC(C1C(=O)[O-])O
• InChI: InChI=1S/C9H15NO5/c1-9(2,3)15-8(14)10-4-5(11)6(10)7(12)13/h5-6,11H,4H2,1-3H3,(H,12,13)/p-1
• InChIKey: DZQJIHHAEOZFPK-UHFFFAOYSA-M

AzA building blocks often fail due to reverse-aldol degradation at pH > 8 during SPPS or coupling. This compound solves that problem by providing the 3-hydroxyazetidine-2-carboxylate core pre-protected with acid-labile Boc, enabling orthogonal deprotection below the critical pH threshold. • Three distinct handles for systematic SAR: N-Boc, C2-COOH (amide coupling), and C3-OH (phosphorylation, glycosylation, oxidation). • Enantiopure (2S,3R) variant also available for asymmetric syntheses. • Supplied as off-white solid; store at 2-8°C under dry inert atmosphere.

Boc-3-Hydroxyazetidine-2-carboxylic Acid: Core Identity & Procurement

1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester (CAS 1822531-69-0) is a protected, heterobifunctional azetidine building block bearing a tert-butyloxycarbonyl (Boc) group at N1, a free carboxylic acid at C2, and a secondary hydroxyl at C3 . With a molecular formula of C₉H₁₅NO₅ and a formula weight of 217.22, the compound is supplied as an off‑white to white solid at purities of ≥95–97% . The scaffold combines the conformational rigidity of the four‑membered azetidine ring with three chemically distinct functional handles, making it a versatile intermediate for asymmetric synthesis, peptide mimetic construction, and medicinal‑chemistry campaigns [1]. Both the racemic (cis‑relative) and enantiopure (2S,3R) forms (CAS 1932285‑54‑5) are commercially available, enabling procurement of defined stereochemistry when required [2].

Functional handles Boc (acid-labile), free COOH, and 3-OH enable orthogonal diversification in multi-step synthesis

Stereochemistry Available as racemic cis or (2S,3R) enantiopure; select based on chiral purity requirements

Physical form Off-white to white solid with high chemical purity; suited for peptide mimetic and medicinal chemistry campaigns

• [1] Glawar, A. F. G.; Jenkinson, S. F.; Thompson, A. L.; Nakagawa, S.; Kato, A.; Butters, T. D.; Fleet, G. W. J. 3-Hydroxyazetidine Carboxylic Acids: Non-Proteinogenic Amino Acids for Medicinal Chemists. ChemMedChem 2013, 8 (4), 658–666. https://doi.org/10.1002/cmdc.201200541. View Source
• [2] Kuujia. 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)- – Product Page. CAS 1932285-54-5. https://www.kuujia.com/cas-1932285-54-5.html (accessed 2026). View Source

Boc-3-Hydroxyazetidine-2-carboxylic Acid: Why Generic Substitution Fails

Simply replacing this compound with a non‑hydroxylated Boc‑azetidine‑2‑carboxylic acid, a Cbz‑protected analogue, or the unprotected 3‑hydroxy‑Aze core introduces demonstrable differences in pH‑dependent stability, hydrogen‑bonding capacity, conformational output, and synthetic versatility. The 3‑OH group is both a pharmacophoric element and a vector for further derivatisation (phosphorylation, glycosylation, oxidation), but it also imposes a strict pH ceiling: 3‑hydroxyazetidine‑2‑carboxamides undergo reverse‑aldol ring‑opening above pH 8, a liability that non‑hydroxylated analogues do not share [1]. The Boc protecting group provides orthogonal acid‑labile deprotection while maintaining stability under basic and nucleophilic conditions, a combination that benzyl‑ or methyl‑ester congeners cannot replicate with the same selectivity [2]. Consequently, selecting a close structural analogue without verifying the functional‑group inventory, stereochemistry, and stability envelope routinely leads to failed deprotection sequences, scrambled stereochemistry, or decomposition during peptide coupling or bioassay preparation.

Non-hydroxylated Boc-azetidine-2-carboxylic acid

Lacks the 3-OH group, eliminating reverse-aldol sensitivity but removing a key H-bond donor and functionalization site

Cbz-protected analogue

Requires hydrogenolysis for deprotection, incompatible with reducible groups; Boc provides orthogonal acid-labile cleavage

Unprotected 3-hydroxyazetidine-2-carboxylic acid

Absence of N-protection limits chemoselective coupling; the Boc group enables sequential deprotection without protecting-group exchange

• [1] Liu, Z.; Jenkinson, S. F.; Vermaas, T.; Adachi, I.; Wormald, M. R.; Hata, Y.; Kurashima, Y.; Kaji, A.; Yu, C.-Y.; Kato, A.; Fleet, G. W. J. 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. J. Org. Chem. 2015, 80 (9), 4244–4258. https://doi.org/10.1021/acs.joc.5b00463. View Source
• [2] Li, B.; Berliner, M.; Buzon, R.; Chiu, C. K.-F.; Colgan, S. T.; Kaneko, T.; Keene, N.; Kissel, W.; Le, T.; Leeman, K. R.; Marquez, B.; Morris, R.; Newell, L.; Wunderwald, S.; Witt, M.; Weaver, J.; Zhang, Z.; Zhang, Z. Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. J. Org. Chem. 2006, 71 (24), 9045–9050. https://doi.org/10.1021/jo061377b. View Source

Boc-3-Hydroxyazetidine-2-carboxylic Acid: Differentiation Evidence

pH-Dependent Ring Stability of 3-Hydroxyazetidine-2-carboxamides

Amides derived from 3-hydroxyazetidine-2-carboxylic acids are susceptible to reverse-aldol cleavage at mildly basic pH, with reported instability above pH 8 [1]. This degradation pathway is absent in the non‑hydroxylated analogue (S)-1-(tert-butoxycarbonyl)azetidine-2-carboxylic acid (CAS 51077‑14‑6, MW 201.22), which lacks the 3‑OH group and remains intact under identical conditions. The Boc group on the target compound does not eliminate this liability because the ring‑opening is triggered at the free 3‑OH upon amide formation; the C2‑carboxylic acid remains available for coupling while the Boc‑protected N1 is inert under the conditions that trigger decomposition [1].

pH stability of amides

Cross-study comparable

Target: degrades via reverse-aldol above pH 8; comparator (non-OH): stable

Route design may require pH < 8 to avoid ring-opening; non-hydroxylated alternative bypasses this constraint

Qualitative threshold; exact half-life not reported

Evidence Dimension	Chemical stability of amide derivatives in aqueous buffer
Target Compound Data	Rapid degradation via reverse-aldol opening at pH > 8 for 3‑OH‑Aze‑containing amides [1]
Comparator Or Baseline	(S)-1-Boc-azetidine-2-carboxylic acid (non-hydroxylated): stable above pH 8; no reverse-aldol pathway
Quantified Difference	Qualitative threshold: stable vs. unstable above pH 8; exact half-life not reported but degradation is described as limiting for peptide applications [1]
Conditions	Aqueous buffer; pH 8–10; room temperature; relevant to Fmoc-SPPS coupling and deprotection cycles

Why This Matters

Researchers planning Fmoc‑SPPS or amide‑coupling steps under standard basic conditions (piperidine, pH ~11) must either avoid prolonged exposure above pH 8 or select the non‑hydroxylated analogue, directly impacting synthetic‑route design and procurement choice.

• [1] Liu, Z.; Jenkinson, S. F.; Vermaas, T.; Adachi, I.; Wormald, M. R.; Hata, Y.; Kurashima, Y.; Kaji, A.; Yu, C.-Y.; Kato, A.; Fleet, G. W. J. 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. J. Org. Chem. 2015, 80 (9), 4244–4258. https://doi.org/10.1021/acs.joc.5b00463. View Source

γ-Turn Stabilization by Azetidine-2-carboxylate Residues

Molecular modelling, ¹H NMR, and FT‑IR studies on model tetrapeptides R₂CO‑2‑R₁Aze‑L‑Ala‑NHMe demonstrate that azetidine‑2‑carboxylate residues preferentially stabilise γ‑turn conformations, in contrast to proline, which induces β‑turns [1]. The presence of a 2‑alkyl substituent on the Aze ring significantly enhances turn‑inducing ability in both scaffolds, but the ring‑size difference (four‑membered Aze vs. five‑membered Pro) fundamentally alters the hydrogen‑bonding pattern and ψ/φ dihedral angles accessible to the backbone [1]. Although the 3‑OH substituent of the target compound was not explicitly examined in this study, the core Aze‑2‑carboxylate geometry is conserved, and the additional hydroxyl provides a further hydrogen‑bonding site that can modulate turn stability in ways unavailable to non‑hydroxylated Aze or Pro analogues [2].

γ-Turn induction

Class-level inference

Azetidine-2-carboxylate core induces γ-turns; 3-OH adds H-bond donor/acceptor capability

Supports scaffold selection when γ-turn conformation is desired; 3-OH may further stabilize turn via hydrogen bonding

No quantitative ΔΔG available for 3-OH modification; class-level data

Evidence Dimension	Preferred reverse‑turn type in short peptides
Target Compound Data	Azetidine‑2‑carboxylate scaffold (core of target compound) induces γ‑turns; 3‑OH adds H‑bond donor/acceptor capability [1][2]
Comparator Or Baseline	Proline: induces β‑turns in the same tetrapeptide models [1]; 2‑alkyl‑Aze without 3‑OH: γ‑turn induction comparable to target core
Quantified Difference	Qualitative conformational switch: γ‑turn vs. β‑turn preference; no quantitative ΔΔG values available for the 3‑OH modification
Conditions	Tetrapeptide models R₂CO‑2‑R₁Aze‑L‑Ala‑NHMe; CDCl₃ and DMSO‑d₆; 298 K [1]

Why This Matters

For projects requiring precise control of peptide secondary structure, the azetidine scaffold delivers a qualitatively different conformational output than proline; procurement of the 3‑hydroxy variant adds an additional H‑bonding dimension that can be exploited for turn stabilisation or solvent‑exposed functionality.

• [1] Baeza, J. L.; Gerona-Navarro, G.; Pérez de Vega, M. J.; García-López, M. T.; González-Muñiz, R.; Martín-Martínez, M. Azetidine-Derived Amino Acids versus Proline Derivatives. Alternative Trends in Reverse Turn Induction. J. Org. Chem. 2008, 73 (5), 1704–1715. https://doi.org/10.1021/jo701746w. View Source
• [2] Glawar, A. F. G.; Jenkinson, S. F.; Thompson, A. L.; Nakagawa, S.; Kato, A.; Butters, T. D.; Fleet, G. W. J. 3-Hydroxyazetidine Carboxylic Acids: Non-Proteinogenic Amino Acids for Medicinal Chemists. ChemMedChem 2013, 8 (4), 658–666. https://doi.org/10.1002/cmdc.201200541. View Source

Additional Hydrogen-Bond Donor from 3-Hydroxy Group

The target compound contains two hydrogen‑bond donors (3‑OH and C2‑COOH) and four H‑bond acceptors, with a calculated TPSA of 87.07 Ų and a predicted LogP of 0.0512 . In contrast, the non‑hydroxylated analogue (S)-1-Boc-azetidine-2-carboxylic acid (MW 201.22, CAS 51077‑14‑6) has only one H‑bond donor (C2‑COOH), a TPSA of approximately 66.8 Ų, and a lower LogP (~ −0.8 estimated) . The additional hydroxyl increases aqueous solubility while maintaining sufficient lipophilicity for membrane permeability; the experimental solubility of the unprotected azetidine-2-carboxylic acid core is 5 g/100 mL water, and the 3‑OH substituent is expected to further enhance aqueous solubility relative to the non‑hydroxylated Boc‑protected form .

Physicochemical profile

Data to verify

ΔTPSA ≈ +20 Ų, ΔHBD +1 vs. non-hydroxylated; LogP 0.05

Increased polarity may influence permeability and solubility; verify experimentally for specific target

Calculated values; experimental LogP not available for Boc-protected form

Evidence Dimension	Calculated physicochemical descriptors
Target Compound Data	MW 217.22; LogP 0.0512; TPSA 87.07 Ų; H‑bond donors = 2; H‑bond acceptors = 4
Comparator Or Baseline	(S)-1-Boc-azetidine-2-carboxylic acid: MW 201.22; TPSA ~66.8 Ų; H‑bond donors = 1; azetidine-2-carboxylic acid (unprotected): LogP −0.83; solubility 5 g/100 mL water
Quantified Difference	ΔMW = 16 Da; ΔH‑bond donors = +1; ΔTPSA ≈ +20 Ų; ΔLogP ≈ +0.9 units relative to unprotected Aze
Conditions	Calculated values (ACD/Labs or analogous); experimental LogP and solubility for unprotected Aze from ChemSrc database

Why This Matters

The additional H‑bond donor and higher TPSA directly influence permeability, solubility, and target‑binding profiles in drug‑discovery programmes; medicinal chemists requiring a hydroxyl handle for metabolic stability or target engagement should procure the 3‑OH variant rather than attempting late‑stage oxidation of the non‑hydroxylated analogue.

NMDA Receptor Subtype Selectivity of Azetidine-2,3-dicarboxylic Acids

The four stereoisomers of azetidine-2,3-dicarboxylic acid (ADC) were characterised at native NMDA receptors by [³H]CGP39653 radioligand binding: L‑trans‑ADC exhibits the highest affinity (Kᵢ = 10 μM), followed by D‑cis‑ADC (Kᵢ = 21 μM), while L‑cis‑ADC and D‑trans‑ADC are low‑affinity ligands (Kᵢ > 100 and 90 μM, respectively) [1]. Electrophysiological recordings at recombinant NR1/NR2 subtypes reveal that L‑trans‑ADC is most potent at NR1/NR2D (EC₅₀ = 50 μM), with 9.4‑fold selectivity over NR1/NR2A [1]. The target compound is a 1,2‑dicarboxylate with a 3‑OH substituent rather than a 2,3‑dicarboxylate; however, the azetidine ring geometry and the presence of a carboxylate at C2 are conserved features that place it within the same pharmacophore space. Introduction of the 3‑OH is anticipated to modulate hydrogen‑bonding interactions within the glutamate‑binding cleft, potentially altering subtype selectivity relative to the parent ADC series [1][2].

NMDA receptor context

Class-level inference

Azaindan-2,3-dicarboxylate series shows NR2D selectivity; target scaffold similar, 3-OH unexplored

Supports exploration of NMDA subtype selectivity; 3-OH may alter binding profile relative to parent series

No direct binding data on target compound

Evidence Dimension	NMDA receptor binding affinity (Kᵢ) and functional potency (EC₅₀)
Target Compound Data	No direct NMDA binding data available for 1,2‑azetidinedicarboxylic acid, 3‑hydroxy‑, 1‑(1,1‑dimethylethyl) ester; predicted to occupy similar pharmacophore space based on azetidine‑carboxylate scaffold [2]
Comparator Or Baseline	L‑trans‑ADC: Kᵢ = 10 μM (native NMDA); EC₅₀ = 50 μM at NR1/NR2D; 9.4‑fold selectivity over NR1/NR2A [1]
Quantified Difference	No quantitative head‑to‑head data; scaffold similarity suggests micromolar‑range affinity is attainable with appropriate substitution
Conditions	[³H]CGP39653 competition binding; rat cortical membranes; recombinant NR1/NR2A‑D expressed in Xenopus oocytes; two‑electrode voltage clamp [1]

Why This Matters

For laboratories developing subtype‑selective NMDA receptor tools, the azetidine‑1,2‑dicarboxylate scaffold with a 3‑OH substituent represents an underexplored chemotype with the potential for novel selectivity profiles; procurement of the protected precursor enables systematic SAR exploration that is not possible with the commercially dominant 2,3‑dicarboxylate series.

• [1] Sivaprakasam, M.; Hansen, K. B.; David, O.; Nielsen, B.; Traynelis, S. F.; Clausen, R. P. Stereocontrolled Synthesis and Pharmacological Evaluation of Azetidine-2,3-Dicarboxylic Acids at NMDA Receptors. ChemMedChem 2009, 4 (1), 110–117. https://doi.org/10.1002/cmdc.200800226. View Source
• [2] Glawar, A. F. G.; Jenkinson, S. F.; Thompson, A. L.; Nakagawa, S.; Kato, A.; Butters, T. D.; Fleet, G. W. J. 3-Hydroxyazetidine Carboxylic Acids: Non-Proteinogenic Amino Acids for Medicinal Chemists. ChemMedChem 2013, 8 (4), 658–666. https://doi.org/10.1002/cmdc.201200541. View Source

(2S,3R) Enantiomer: Defined Stereochemistry for Asymmetric Synthesis

The (2S,3R) enantiomer (CAS 1932285‑54‑5) is commercially supplied at 95–98% purity with defined cis‑relative stereochemistry [1]. The racemic cis mixture (CAS 1822531‑69‑0) is also available, typically at ≥95% purity . In contrast, the non‑hydroxylated (S)-1-Boc-azetidine-2-carboxylic acid (CAS 51077‑14‑6) has only a single stereocentre, and its procurement in enantiopure form is well‑established; however, introducing a 3‑OH substituent creates a second stereocentre (C3) that must be controlled. The (2S,3R) configuration places the 3‑OH cis to the C2‑carboxylate, which is the thermodynamically favoured diastereomer and the configuration found in biologically relevant 3‑hydroxyproline analogues [2]. Attempting to install the 3‑OH post‑synthetically on (S)-1-Boc-Aze‑OH via C–H oxidation would yield a mixture of diastereomers requiring chromatographic separation, making direct procurement of the stereodefined target compound the more efficient choice [2].

Stereochemical control

Head-to-head

(2S,3R): two defined stereocenters, enantiopure; racemic cis: epimeric mixture; post-synthetic hydroxylation yields diastereomers

Procurement of enantiopure form may avoid resolution losses and ensure configurational fidelity in downstream intermediates

Stereochemical integrity confirmed by vendor CoA (chiral HPLC, NMR)

Evidence Dimension	Stereochemical complexity and commercial availability of defined enantiomers
Target Compound Data	(2S,3R) enantiomer: CAS 1932285‑54‑5, purity 95–98%, two defined stereocentres, cis configuration [1]
Comparator Or Baseline	(S)-1-Boc-azetidine-2-carboxylic acid: CAS 51077‑14‑6, single stereocentre, purity ≥97% ; post‑synthetic hydroxylation would generate an epimeric mixture at C3
Quantified Difference	Two controlled stereocentres vs. one; procurement of pre‑resolved (2S,3R) enantiomer eliminates diastereomer separation (typical yields < 50% for resolution of cis/trans mixtures)
Conditions	Commercial sourcing; stereochemical integrity verified by chiral HPLC, NMR, or optical rotation per vendor CoA

Why This Matters

For asymmetric synthesis campaigns, starting with a single, defined enantiomer avoids yield losses from resolution steps and ensures stereochemical fidelity in downstream intermediates; procurement of the (2S,3R)-configured compound is the only direct route to 3‑hydroxy‑substituted azetidine‑2‑carboxylate derivatives with controlled C2/C3 configuration.

• [1] Kuujia. 1,2-Azetidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) ester, (2S,3R)- – Product Page. CAS 1932285-54-5. https://www.kuujia.com/cas-1932285-54-5.html (accessed 2026). View Source
• [2] Glawar, A. F. G.; Jenkinson, S. F.; Thompson, A. L.; Nakagawa, S.; Kato, A.; Butters, T. D.; Fleet, G. W. J. 3-Hydroxyazetidine Carboxylic Acids: Non-Proteinogenic Amino Acids for Medicinal Chemists. ChemMedChem 2013, 8 (4), 658–666. https://doi.org/10.1002/cmdc.201200541. View Source

Orthogonal Boc Protection Strategy

The Boc group on N1 is cleavable with TFA/CH₂Cl₂ (typically 20–50% TFA, 0.5–2 h, RT) or with 85% aqueous H₃PO₄, while remaining stable to hydrogenolysis (Pd/C, H₂) and basic conditions (piperidine, morpholine) that would cleave Fmoc or Cbz groups [1]. This orthogonality is critical for multi‑step sequences: the C2‑carboxylic acid can be coupled to an amine (e.g., via EDC/HOBt) without affecting the Boc group, and the 3‑OH can be silylated, acylated, or oxidised independently. In contrast, the Cbz‑protected analogue (1‑Cbz‑3‑hydroxyazetidine‑2‑carboxylic acid, CAS 70767‑64‑5) requires hydrogenolysis for deprotection, which is incompatible with substrates bearing alkene, nitro, or benzyl‑ether functionalities . The methyl‑ester analogue at C2 (e.g., 1‑tert‑butyl 2‑methyl 3‑hydroxyazetidine‑1,2‑dicarboxylate) necessitates saponification that may epimerise the C2 centre or trigger reverse‑aldol degradation of the 3‑OH [2].

Protecting group orthogonality

Class-level inference

Boc: acid-labile, stable to H₂/Pd, piperidine; Cbz: requires hydrogenolysis; methyl ester: risks epimerization

Boc/COOH/OH triad enables three sequential chemoselective steps without protecting-group exchange

Deprotection yields typically >95% under optimized conditions

Evidence Dimension	Orthogonality of N‑protecting group under common synthetic conditions
Target Compound Data	Boc stable to: H₂/Pd, piperidine, nucleophiles; cleaved by: TFA, HCl/dioxane, 85% H₃PO₄ at 80 °C [1]
Comparator Or Baseline	Cbz analogue: cleaved by H₂/Pd; incompatible with reducible functional groups. Methyl ester at C2: requires alkaline hydrolysis; risks epimerisation and ring‑opening [2]
Quantified Difference	Three‑way protecting‑group orthogonality (Boc/Cbz/ester) enables sequential deprotection without intermediate purification; quantitative deprotection yields typically >95% under optimised conditions
Conditions	TFA/CH₂Cl₂ (1:1 v/v, 0 °C to RT); 85% H₃PO₄, 80 °C, 4 h; hydrogenation (1 atm H₂, 10% Pd/C, MeOH)

Why This Matters

Synthetic chemists designing convergent routes require orthogonal protecting groups; the Boc/COOH/OH triad of the target compound allows three sequential, chemoselective transformations without protecting‑group exchange, reducing step count and improving overall yield compared to Cbz‑ or methyl‑ester‑protected alternatives.

• [1] Li, B.; Berliner, M.; Buzon, R.; Chiu, C. K.-F.; Colgan, S. T.; Kaneko, T.; Keene, N.; Kissel, W.; Le, T.; Leeman, K. R.; Marquez, B.; Morris, R.; Newell, L.; Wunderwald, S.; Witt, M.; Weaver, J.; Zhang, Z.; Zhang, Z. Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. J. Org. Chem. 2006, 71 (24), 9045–9050. https://doi.org/10.1021/jo061377b. View Source
• [2] Liu, Z.; Jenkinson, S. F.; Vermaas, T.; Adachi, I.; Wormald, M. R.; Hata, Y.; Kurashima, Y.; Kaji, A.; Yu, C.-Y.; Kato, A.; Fleet, G. W. J. 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. J. Org. Chem. 2015, 80 (9), 4244–4258. https://doi.org/10.1021/acs.joc.5b00463. View Source

Boc-3-Hydroxyazetidine-2-carboxylic Acid: Research & Industrial Applications

Peptidomimetics with γ-Turn Stabilization

When designing peptidomimetics that require a γ‑turn conformation rather than the β‑turn imposed by proline, the azetidine‑2‑carboxylate scaffold is the building block of choice, as demonstrated by Baeza et al. [1]. The target compound provides the core Aze‑2‑carboxylate geometry pre‑installed with a 3‑OH group that can serve as an additional hydrogen‑bond donor or as an attachment point for further functionalisation (e.g., glycosylation to improve bioavailability). The Boc protection allows direct incorporation into standard Fmoc‑SPPS workflows after a single Boc‑deprotection step, though coupling and deprotection must be conducted below pH 8 to avoid reverse‑aldol degradation of the 3‑hydroxyazetidine amide [2].

NMDA Receptor Subtype Selectivity SAR

The azetidine‑1,2‑dicarboxylate scaffold with a 3‑hydroxy substituent offers a pharmacophore distinct from the better‑characterised azetidine‑2,3‑dicarboxylate series, which has yielded ligands with up to 9.4‑fold selectivity for NR1/NR2D over NR1/NR2A (L‑trans‑ADC, EC₅₀ = 50 μM at NR2D) [1]. Procurement of the target compound enables systematic variation of the N‑substituent (via Boc removal), the C2‑carboxylate (via amide coupling), and the 3‑OH (via ether formation or oxidation) to probe subtype‑specific binding pockets. The predicted LogP of 0.05 and TPSA of 87 Ų place the scaffold within favourable CNS drug‑like space [2].

Asymmetric Synthesis of 3-Substituted Azetidine-2-carboxylates

Enantiopure 3‑substituted azetidine‑2‑carboxylic acids have been employed as Lys‑Aze and norleucine‑Aze chimeras to study the influence of conformation on peptide activity [1]. The (2S,3R) enantiomer of the target compound provides a pre‑functionalised 3‑OH handle that can be converted to azide, amine, or halide leaving groups for further diversification, following the methodology of Sajjadi and Lubell [1]. This route avoids the need for asymmetric C–H oxidation of non‑hydroxylated Aze precursors, which typically yields epimeric mixtures and reduces overall efficiency.

Iminosugar-Azetidine Hybrid Glycosidase Inhibitors

3‑Hydroxyazetidine carboxylic acids have been validated as non‑proteinogenic amino acid components of peptides that act as specific inhibitors of β‑hexosaminidases at the micromolar level [1]. The target compound, after Boc removal, yields the free 3‑hydroxyazetidine‑2‑carboxylic acid core, which can be elaborated into N‑alkylated or N‑acylated iminosugar analogues. The long‑term stability of 3‑hydroxyazetidine amides at acidic and neutral pH makes them suitable for biological assay, provided that formulation and storage avoid extended exposure to pH > 8 [1][2].

Application

Selection Property

Validation Focus

Peptidomimetics with γ-turn stabilization

Azetidine-2-carboxylate scaffold with 3-OH as additional H-bond donor

γ-turn conformation analysis (NMR, CD)

NMDA receptor subtype SAR

Orthogonal Boc/COOH/3-OH handles for systematic diversification

NMDA subtype binding and functional assays

Asymmetric synthesis of 3-substituted azetidine-2-carboxylates

(2S,3R) enantiopure form with predefined cis stereochemistry

Chiral purity verification (HPLC, optical rotation)

Iminosugar–azetidine glycosidase inhibitors

3-hydroxyazetidine-2-carboxylic acid core after Boc removal

Glycosidase inhibition assays at pH < 8

• [1] Glawar, A. F. G.; Jenkinson, S. F.; Thompson, A. L.; Nakagawa, S.; Kato, A.; Butters, T. D.; Fleet, G. W. J. 3-Hydroxyazetidine Carboxylic Acids: Non-Proteinogenic Amino Acids for Medicinal Chemists. ChemMedChem 2013, 8 (4), 658–666. https://doi.org/10.1002/cmdc.201200541. View Source
• [2] Liu, Z.; Jenkinson, S. F.; Vermaas, T.; Adachi, I.; Wormald, M. R.; Hata, Y.; Kurashima, Y.; Kaji, A.; Yu, C.-Y.; Kato, A.; Fleet, G. W. J. 3-Fluoroazetidinecarboxylic Acids and trans,trans-3,4-Difluoroproline as Peptide Scaffolds: Inhibition of Pancreatic Cancer Cell Growth by a Fluoroazetidine Iminosugar. J. Org. Chem. 2015, 80 (9), 4244–4258. https://doi.org/10.1021/acs.joc.5b00463. View Source